Cas no 92917-49-2 (2-(6-methylpyridin-2-yl)acetic acid)

• Product Name: 2-(6-methylpyridin-2-yl)acetic acid
• CAS No: 92917-49-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 801054
• PubChem ID: 22165212
• Update Time: 2025-10-29

2-(6-methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-pyridineacetic Acid
• 2-(6-methylpyridin-2-yl)acetic acid
• 2-Pyridineacetic acid, 6-methyl-
• 2-Pyridineacetic acid, 6-methyl- (9CI)
• 6-Methyl-
• 6-Methyl-2-pyridinea
• X7036
• 6-Methyl-2-pyridineacetic acid (ACI)
• (6-Methyl-2-pyridinyl)acetic acid
• 6-Methyl-2-pyridineaceticacid
• MFCD09924895
• 92917-49-2
• (6-METHYLPYRIDIN-2-YL)ACETIC ACID
• AKOS006313456
• SCHEMBL869497
• BCP08714
• DB-013915
• 2-METHYL-6-PYRIDINYLACETIC ACID
• DTXSID40623090
• AS-19336
• 2-(6-Methyl-2-pyridyl)acetic Acid

• MDL： MFCD09924895
• Inchi： 1S/C8H9NO2/c1-6-3-2-4-7(9-6)5-8(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： UDZGMJHDNLXBQP-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C)N=1)O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.196
• Boiling Point: 276.0±25.0℃ at 760 mmHg
• Flash Point: 120.7°C
• Refractive Index: n20/D 1.6382(lit.)
• PSA: 50.19000
• LogP: 1.01710

2-(6-methylpyridin-2-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-(6-methylpyridin-2-yl)acetic acid

Introduction to 2-(6-methylpyridin-2-yl)acetic acid (CAS No. 92917-49-2)

2-(6-methylpyridin-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92917-49-2, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a pyridine core substituted with a methyl group at the 6-position and an acetic acid moiety at the 2-position, has garnered attention due to its versatile applications in medicinal chemistry and drug development.

The structural motif of 2-(6-methylpyridin-2-yl)acetic acid makes it a valuable scaffold for designing novel bioactive molecules. The pyridine ring is a privileged structure in drug discovery, often serving as a pharmacophore due to its ability to interact with biological targets such as enzymes and receptors. The presence of the methyl group at the 6-position influences the electronic properties of the ring, potentially modulating its binding affinity and selectivity.

The acetic acid side chain provides a polar functional group that can enhance solubility and interactions with biological systems. This combination of features makes 2-(6-methylpyridin-2-yl)acetic acid a compelling candidate for further exploration in therapeutic contexts.

Recent research has highlighted the importance of heterocyclic compounds in developing treatments for various diseases. Studies have demonstrated that pyridine derivatives can exhibit potent activity against a range of targets, including kinases, ion channels, and transcription factors. Among these derivatives, 2-(6-methylpyridin-2-yl)acetic acid has shown promise in preclinical studies as a modulator of inflammatory pathways.

In particular, investigations have focused on its potential role in inhibiting key enzymes involved in the NF-κB signaling pathway, which is central to inflammatory responses. The acetic acid moiety is believed to facilitate interactions with specific residues in the enzyme active site, leading to reduced inflammatory cytokine production. This mechanism aligns with current trends in drug discovery, where modulating inflammatory pathways is crucial for treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the structural flexibility of 2-(6-methylpyridin-2-yl)acetic acid allows for derivatization, enabling chemists to fine-tune its properties for specific applications. By introducing additional functional groups or altering the substitution pattern on the pyridine ring, researchers can generate libraries of compounds with tailored pharmacological profiles. Such combinatorial chemistry approaches are increasingly employed in high-throughput screening campaigns to identify lead candidates for further optimization.

The synthesis of 2-(6-methylpyridin-2-yl)acetic acid has been optimized through various synthetic routes, including palladium-catalyzed cross-coupling reactions and traditional condensation techniques. These methods leverage modern catalytic systems to achieve high yields and purity, ensuring that researchers have access to sufficient quantities of material for their studies. The efficiency of these synthetic protocols is essential for translating promising discoveries into viable drug candidates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(6-methylpyridin-2-yl)acetic acid with biological targets. These studies provide insights into how the compound interacts with its intended receptors or enzymes, guiding medicinal chemists in designing analogs with improved potency and selectivity. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations are routinely employed to predict binding affinities and optimize molecular structures.

The pharmacokinetic properties of 2-(6-methylpyridin-2-yl)acetic acid are also under investigation to ensure that it meets the criteria for clinical development. Factors such as solubility, metabolic stability, and distribution are critical determinants of a drug's efficacy and safety profile. Preclinical studies are conducted to assess these parameters using cell-based assays and animal models, providing valuable data for regulatory submissions.

In conclusion, 2-(6-methylpyridin-2-yl)acetic acid (CAS No. 92917-49-2) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting inflammatory and other diseases. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical translation.